Cas no 1034912-28-1 (tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate)

Technical Introduction: tert-Butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate is a chiral bicyclic amine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclic framework and stereochemical integrity make it particularly valuable for constructing complex molecular architectures with high enantioselectivity. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound is widely utilized in the synthesis of bioactive molecules, including APIs and ligands, due to its predictable reactivity and compatibility with diverse reaction conditions. Its well-defined stereochemistry ensures reproducibility in asymmetric synthesis, making it a preferred choice for medicinal chemistry and catalysis research.

tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate structure

1034912-28-1 structure

Product Name:tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate

CAS No:1034912-28-1

MF:C₁₁H₁₉NO₂

MW:197.27406334877

MDL:MFCD13152026

CID:1036685

PubChem ID:53393332

Update Time:2025-06-07

tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- (1R,4S)-tert-Butyl 2-azabicyclo[2.2.1]heptane-2-carboxylate
- tert-butyl (1S,4R)-3-azabicyclo[2.2.1]heptane-3-carboxylate
- N-Boc-(1R,4S)-2-Aza-bicyclo[2.2.1]heptane
- tert-butyl (1S,4R)-2-azabicyclo[2.2.1]heptane-2-carboxylate
- 2-Aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
- tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate
- AKOS015904350
- (1R,4S)-tert-Butyl2-azabicyclo[2.2.1]heptane-2-carboxylate
- DTXSID20693857
- CS-0079634
- SCHEMBL12842007
- F15235
- 1034912-28-1
- MDL： MFCD13152026
- Inchi： 1S/C11H19NO2/c1-11(2,3)14-10(13)12-7-8-4-5-9(12)6-8/h8-9H,4-7H2,1-3H3/t8-,9+/m0/s1
- InChI Key： AJYDSJWVRJUFMI-DTWKUNHWSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@H]2CC[C@@H]1C2)=O

Computed Properties

Exact Mass: 197.14200
Monoisotopic Mass: 197.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.54000
LogP: 2.34370

tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM202772-1g	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	95%	1g	$439	2021-08-04
Chemenu	CM202772-1g	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	95%	1g	$***	2023-04-03
Chemenu	CM202772-100mg	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	95%	100mg	$154	2023-11-26
Chemenu	CM202772-250mg	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	95%	250mg	$247	2023-11-26
eNovation Chemicals LLC	Y1002994-1g	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	95%	1g	$500	2024-07-24
eNovation Chemicals LLC	K24512-1g	N-Boc-(1R,4S)-2-Aza-bicyclo[2.2.1]heptane	1034912-28-1	97%	1g	$1295	2023-09-04
eNovation Chemicals LLC	K24512-20g	N-Boc-(1R,4S)-2-Aza-bicyclo[2.2.1]heptane	1034912-28-1	97%	20g	$4495	2023-09-04
eNovation Chemicals LLC	K24512-50g	N-Boc-(1R,4S)-2-Aza-bicyclo[2.2.1]heptane	1034912-28-1	97%	50g	$7995	2023-09-04
eNovation Chemicals LLC	Y1231472-100mg	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	97%	100mg	$135	2024-07-21
eNovation Chemicals LLC	Y1231472-250MG	tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate	1034912-28-1	97%	250mg	$195	2024-07-21

tert-butyl (1R,4S)-2-azabicyclo[2.2.1]heptane-2-carboxylate Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

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